N-(4-ethoxy-2-nitrophenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-ethoxy-2-nitrophenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide, also known as ENTA, is a chemical compound that has been extensively studied for its potential applications in scientific research. ENTA is a member of the quinoxaline family of compounds, which are known for their diverse biological activities.
Scientific Research Applications
1. Anti-Malarial Activity
A series of compounds structurally similar to N-(4-ethoxy-2-nitrophenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide demonstrated significant anti-malarial activity against Plasmodium berghei in mice. The study highlighted the potential of these compounds in the treatment of resistant strains of malaria and encouraged clinical trials in humans due to their potent anti-malarial properties and favorable pharmacokinetics (Werbel et al., 1986).
2. Hepatoprotective Effects
Curcumin and α-lipoic acid were studied for their hepatoprotective effects on liver damage induced by N-(4-hydroxyphenyl) acetamide, a compound structurally related to this compound. The treatments effectively reduced liver injury markers and ameliorated hepatocellular necrosis, suggesting a protective role against liver injury through antioxidant and antifibrotic actions (Alhusain et al., 2022).
3. Anti-Arthritic and Anti-Inflammatory Properties
N-(2-hydroxy phenyl) acetamide, a compound with a structure similar to the target molecule, exhibited promising anti-arthritic and anti-inflammatory properties in adjuvant-induced arthritis in rats. The treatment significantly reduced pro-inflammatory cytokines and oxidative stress markers, demonstrating its potential in managing arthritis (Jawed et al., 2010).
4. Memory Enhancement Effects
The synthesis of 4-substituted piperazin-1-yl 2-[1-(pyridine-2-yl)ethoxy] acetamide and its impact on memory in mice was studied. This compound, structurally related to the target molecule, showed promising effects in enhancing the memory of mice, indicating its potential application in treating memory-related disorders (Ming-zhu, 2008).
5. Bradycardic Activity
A series of 1-oxo-2-(3-piperidyl)-1,2,3,4-tetrahydroisoquinolines and related analogues, structurally similar to the target compound, were synthesized and evaluated for their bradycardic activities. The compounds showed potent bradycardic activity in rats with minimal influence on blood pressure, indicating their potential in cardiovascular therapy (Kubota et al., 2003).
properties
IUPAC Name |
N-(4-ethoxy-2-nitrophenyl)-2-(3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4O5/c1-2-27-11-7-8-14(16(9-11)22(25)26)20-17(23)10-15-18(24)21-13-6-4-3-5-12(13)19-15/h3-9,15,19H,2,10H2,1H3,(H,20,23)(H,21,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZAXUUWFRMKAPT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=C(C=C1)NC(=O)CC2C(=O)NC3=CC=CC=C3N2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.